Cas no 75103-41-2 (6H-Pyrrolo[3,2-d]thiazole-5-carboxylic acid, 2-methyl-, ethyl ester)

• Product Name: 6H-Pyrrolo[3,2-d]thiazole-5-carboxylic acid, 2-methyl-, ethyl ester
• CAS No: 75103-41-2
• MF: C₉H₁₀N₂O₂S
• MW: 210.252900600433
• CID: 1772393
• PubChem ID: 12597113
• Update Time: 2025-04-21

6H-Pyrrolo[3,2-d]thiazole-5-carboxylic acid, 2-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 6H-Pyrrolo[3,2-d]thiazole-5-carboxylic acid, 2-methyl-, ethyl ester
• DTXSID601208495
• SCHEMBL2932315
• Ethyl 2-methyl-4H-pyrrolo[3,2-d]thiazole-5-carboxylate
• DB-429963
• 75103-41-2

• Inchi： 1S/C9H10N2O2S/c1-3-13-9(12)7-4-6-8(11-7)14-5(2)10-6/h4,11H,3H2,1-2H3
• InChI Key： FKXACJXZJHVHSS-UHFFFAOYSA-N
• SMILES： S1C(C)=NC2C=C(C(=O)OCC)NC1=2

Computed Properties

• Exact Mass: 210.0464
• Monoisotopic Mass: 210.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 83.2Ų

Experimental Properties

• PSA: 51.55